N1-(4-carbamoylphenyl)-N2-(2-morpholinoethyl)oxalamide
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Description
N1-(4-carbamoylphenyl)-N2-(2-morpholinoethyl)oxalamide is a useful research compound. Its molecular formula is C15H20N4O4 and its molecular weight is 320.349. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Antimicrobial Activities
Antimicrobial Agents : A study focused on the synthesis of compounds with potential antimicrobial properties, highlighting the importance of structural modification for enhancing activity against various bacterial and fungal strains (Desai, Dodiya, & Shihora, 2011). Although the specific compound was not directly studied, the research underscores the relevance of such chemical structures in developing antimicrobial agents.
Molecular Characterization : Another study characterized enzymes involved in the generation of anandamide and its congeners, demonstrating the biochemical pathways and potential pharmacological targets these compounds might influence (Okamoto et al., 2004). While not directly linked to "N'-(4-carbamoylphenyl)-N-(2-morpholin-4-ylethyl)oxamide," this research highlights the complexity of biochemical interactions and potential applications in understanding receptor-ligand interactions.
Regioselectivity in Chemical Synthesis : The study of the regioselectivity of N-ethylation reactions of related compounds provides insight into the chemical synthesis process and the factors influencing the biological activity of these molecules (Batalha et al., 2019). This knowledge is crucial for designing compounds with specific pharmacological properties.
Pharmacological Properties and Biological Activities
Inhibitors of Carbonic Anhydrases : Research on aromatic sulfonamide inhibitors of carbonic anhydrases showcases the therapeutic potential of molecules with similar structural features in treating conditions related to enzyme dysfunction (Supuran, Maresca, Gregáň, & Remko, 2013). These findings point towards the broad spectrum of biological activities that compounds like "N'-(4-carbamoylphenyl)-N-(2-morpholin-4-ylethyl)oxamide" might possess.
Anticonvulsant Agents : The synthesis and evaluation of novel derivatives as potential anticonvulsant agents indicate the importance of structural optimization for achieving desired biological effects (Kothayer et al., 2019). This research suggests that similar compounds could be explored for their anticonvulsant properties.
Properties
IUPAC Name |
N'-(4-carbamoylphenyl)-N-(2-morpholin-4-ylethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N4O4/c16-13(20)11-1-3-12(4-2-11)18-15(22)14(21)17-5-6-19-7-9-23-10-8-19/h1-4H,5-10H2,(H2,16,20)(H,17,21)(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQLYRAVZTQINMN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCNC(=O)C(=O)NC2=CC=C(C=C2)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.